Cas no 868369-99-7 (methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate)

• Product Name: methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate
• CAS No: 868369-99-7
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 6352031
• PubChem ID: 2150924
• Update Time: 2025-06-07

methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate
• 868369-99-7
• methyl 4-{[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]carbamoyl}benzoate
• methyl 4-[(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)carbamoyl]benzoate
• F1814-0666
• (Z)-methyl 4-((4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)carbamoyl)benzoate
• AKOS024610993

• Inchi： 1S/C19H18N2O4S/c1-11-5-10-14(24-3)15-16(11)26-19(21(15)2)20-17(22)12-6-8-13(9-7-12)18(23)25-4/h5-10H,1-4H3/b20-19-
• InChI Key： ZXKCDKVDCBOZPF-VXPUYCOJSA-N
• SMILES： S1/C(=N\C(C2C=CC(C(=O)OC)=CC=2)=O)/N(C)C2C(=CC=C(C)C1=2)OC

Computed Properties

• Exact Mass: 370.09872823g/mol
• Monoisotopic Mass: 370.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.5Ų

Additional information on methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate

Methyl 4-{(2Z)-4-Methoxy-3,7-Dimethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Carbamoyl}Benzoate (CAS No. 868369-99-7): An Overview

Methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate (CAS No. 868369-99-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the methoxy and dimethyl substituents, contribute to its distinct chemical properties and biological activities.

The benzothiazole core is a privileged scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the methoxy and dimethyl groups enhances the lipophilicity and stability of the molecule, making it an attractive candidate for drug development. The carbamoyl group attached to the benzene ring further adds to its reactivity and potential for forming hydrogen bonds with biological targets.

Recent studies have explored the pharmacological properties of methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate has also been investigated for its anticancer activity. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic profile of methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate has also been studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic index.

In terms of safety and toxicity, preliminary studies have shown that methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate has a low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary before it can be advanced to clinical trials.

The synthesis of methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecarbamoyl}benzoate involves several steps and requires careful optimization to achieve high yields and purity. The key steps include the formation of the benzothiazole core through a condensation reaction followed by functionalization with the methoxy and dimethyl groups. The final step involves coupling with methyl benzoate to form the target compound.

In conclusion, methyl 4-{(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-y lidene carbamoyl}benzoate (CAS No. 868369-99-7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in the development of novel treatments for inflammatory diseases and cancer.